Cas no 851729-55-0 (2-Cyano-3-methyl-2-butylbenzodithiolate)
851729-55-0 structure
Product Name:2-Cyano-3-methyl-2-butylbenzodithiolate
CAS No:851729-55-0
MF:C13H15NS2
MW:249.394900560379
CID:3168388
PubChem ID:121237553
Update Time:2025-04-21
2-Cyano-3-methyl-2-butylbenzodithiolate Chemical and Physical Properties
Names and Identifiers
-
- MFCD27978413
- (2-cyano-3-methylbutan-2-yl) benzenecarbodithioate
- 2-Cyano-3-methylbutan-2-yl benzodithioate
- 851729-55-0
- 1823268-46-7
- 2-Cyano-3-methyl-2-butylbenzodithiolate
-
- Inchi: 1S/C13H15NS2/c1-10(2)13(3,9-14)16-12(15)11-7-5-4-6-8-11/h4-8,10H,1-3H3
- InChI Key: PRUSTQNVWGJNSO-UHFFFAOYSA-N
- SMILES: S(C(C1C=CC=CC=1)=S)C(C#N)(C)C(C)C
Computed Properties
- Exact Mass: 249.06459183Da
- Monoisotopic Mass: 249.06459183Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 81.2Ų
2-Cyano-3-methyl-2-butylbenzodithiolate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 16-0528-100mg |
2-Cyano-3-methyl-2-butylbenzodithiolate |
851729-55-0 | 100mg |
1410.0CNY | 2021-07-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 16-0528-100mg |
2-Cyano-3-methyl-2-butylbenzodithiolate |
851729-55-0 | 100mg |
1410CNY | 2021-05-08 |
2-Cyano-3-methyl-2-butylbenzodithiolate Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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